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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting accelerated leaching tests on

creosote-treated wood. The methodologies outlined are based on established standards and

scientific literature to ensure robust and reproducible results for assessing the environmental

impact of creosote-treated wood products.

Introduction
Creosote is a widely used wood preservative that protects timber from fungal decay and insect

attack. However, its constituent polycyclic aromatic hydrocarbons (PAHs) can leach into the

surrounding environment, posing potential risks. Accelerated leaching tests are laboratory

methods designed to simulate and expedite the leaching process that occurs under natural

weathering conditions. These tests are crucial for evaluating the long-term environmental

performance of creosote-treated wood, predicting potential leachate concentrations, and

ensuring regulatory compliance.

Factors influencing the leaching of creosote components include temperature, water flow rate,

pH of the leaching medium, wood species, and the age of the treated wood.[1] This document

details two primary accelerated leaching test methodologies: the American Wood Protection

Association (AWPA) Standard E11-16 immersion test and a dynamic tank leaching test that

simulates flowing water conditions.
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Experimental Protocols
AWPA E11-16: Standard Method for Accelerated
Evaluation of Preservative Leaching (Modified for
Creosote)
This method is a standardized laboratory procedure for accelerating the leaching of waterborne

preservatives from wood. While originally designed for waterborne preservatives, its principles

can be adapted for creosote-treated wood to provide a baseline assessment of leachability.

2.1.1. Materials and Apparatus

Test Specimens: Small blocks of wood (e.g., 19 mm cubes or other specified dimensions)

treated with creosote to a known retention level. The end-grain of the specimens should be

sealed with a suitable waterproof coating to restrict leaching primarily to the cross-sectional

surfaces.

Leaching Vessel: A container of sufficient size to fully immerse the test specimens in the

leaching solution. The material of the vessel should be inert to creosote components (e.g.,

glass or stainless steel).

Leaching Solution: Deionized water is typically used as the leaching medium.

Agitation System: A magnetic stirrer or orbital shaker to ensure gentle agitation of the

leachate.

Analytical Instrumentation: Gas chromatograph-mass spectrometer (GC-MS) or gas

chromatograph with a flame ionization detector (GC-FID) for the quantification of PAHs in the

leachate.

2.1.2. Procedure

Sample Preparation: Prepare replicate creosote-treated wood blocks of the desired

dimensions. Record the initial weight and dimensions of each block. Seal the end-grain

surfaces of the blocks.
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Initial Preservative Content: Determine the initial concentration of key creosote components

(e.g., specific PAHs) in a set of un-leached, matched wood specimens.

Leaching: Place the test specimens in the leaching vessel and add a sufficient volume of

deionized water to achieve a specified water-to-wood surface area ratio. A common ratio is

100 mL of water per 1000 mm² of wood surface area.

Agitation and Duration: Gently agitate the leachate continuously for a total of 14 to 17 days.

Leachate Sampling: At predetermined intervals (e.g., 6, 24, 48, 96, 168, and 336 hours),

collect a representative aliquot of the leachate for analysis. After each sampling, replace the

entire volume of the leachate with fresh deionized water.

PAH Analysis: Analyze the collected leachate samples for the concentration of target PAHs

using GC-MS or GC-FID.

Data Calculation: Calculate the cumulative amount of each PAH leached over time and

express it as a percentage of the initial amount in the wood or as a leaching rate (e.g., in

µg/cm²/day).

Dynamic Tank Leaching Test
This method simulates the leaching of creosote from treated wood in flowing water, such as in

a river or marine environment. It allows for the investigation of the effects of water flow rate and

temperature on leaching.[2]

2.2.1. Materials and Apparatus

Test Specimens: Larger, commercially treated wood samples (e.g., 50 mm x 150 mm x 300

mm) with a known creosote retention. The end-grain should be sealed.

Leaching Tank: A flow-through tank system constructed of an inert material (e.g., stainless

steel) that allows for the complete immersion of the test specimens and controlled water flow

across their surfaces.

Water Pump and Flow Control: A pump to circulate the leaching water and a flow meter to

maintain a constant, predetermined flow rate.
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Temperature Control System: A heating or cooling system to maintain the leaching water at a

constant temperature.

Leaching Solution: Deionized water or synthetic freshwater/seawater.

Analytical Instrumentation: GC-MS or GC-FID for PAH analysis.

2.2.2. Procedure

Sample Preparation: Prepare replicate creosote-treated wood specimens. Record their

initial weight and dimensions and seal the end-grain.

System Setup: Place a wood specimen in the leaching tank and fill the tank with the leaching

solution.

Leaching Conditions: Start the water pump and adjust the flow rate to the desired level (e.g.,

0, 4, or 8 cm/s).[2] Maintain the water temperature at the target level (e.g., 10°C, 20°C, or

30°C).

Leachate Sampling: Collect leachate samples at specified time intervals (e.g., 0, 1, 2, 4, 8,

24, 48, and 72 hours).[2] The entire volume of the leachate is typically replaced with fresh

solution after each 72-hour period.[2]

PAH Analysis: Analyze the collected leachate samples for the concentration of target PAHs.

Data Calculation: Calculate the leaching rate of each PAH at each sampling point, typically

expressed in µg/cm² of the exposed wood surface area per day.

Data Presentation
Quantitative data from accelerated leaching tests should be summarized in tables to facilitate

comparison and analysis.

Table 1: Leaching of Selected PAHs from Creosote-Treated Wood under Dynamic Flow

Conditions.
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PAH Leaching Rate (µg/cm²/day) at 12-13°C

Flow Rate: 0.47 cm/s

Naphthalene Decreased to below detection limit after 7 days

Acenaphthene Decreased to below detection limit after 7 days

Fluorene Decreased to below detection limit after 7 days

Phenanthrene ~0.2 - 0.5 (steady state after 7 days)

Anthracene Decreased to below detection limit after 7 days

Fluoranthene Decreased to below detection limit after 7 days

Pyrene Decreased to below detection limit after 7 days

Data synthesized from a study by Kang et al. (2005) where Douglas-fir treated with creosote
was immersed in flowing fresh water.

Table 2: Initial Leaching Rates of Creosote Components at Different Flow Rates and

Temperatures.

Creosote Component Initial Leaching Rate (µg/cm²/day)

20°C, 4 cm/s

Acenaphthene 120

Dibenzofuran 80

Fluorene 150

Phenanthrene 250

Fluoranthene 128

Total of 5 Components 728

Data from a study by Xiao et al. (2002) investigating the effects of water flow rate and

temperature on leaching from creosote-treated Douglas-fir.
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Visualizations
Diagrams created using Graphviz (DOT language) to illustrate experimental workflows and

logical relationships.
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Caption: Experimental workflow for accelerated leaching tests of creosote-treated wood.
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Caption: Factors influencing the rate of PAH leaching from creosote-treated wood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1164894#accelerated-leaching-tests-for-creosote-
treated-wood]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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